Cas no 1261989-97-2 (3-(5-Formylthiophen-2-YL)picolinic acid)

3-(5-Formylthiophen-2-YL)picolinic acid is a heterocyclic compound featuring both a thiophene and picolinic acid moiety, with a formyl group at the 5-position of the thiophene ring. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The presence of both carboxylic acid and aldehyde functional groups allows for selective derivatization, enabling applications in cross-coupling reactions, ligand design, and metal-organic frameworks. Its well-defined reactivity profile and stability under standard conditions enhance its utility in research and industrial processes. The compound is typically characterized by high purity and consistent performance, making it suitable for precision chemical applications.

3-(5-Formylthiophen-2-YL)picolinic acid structure

1261989-97-2 structure

Product Name:3-(5-Formylthiophen-2-YL)picolinic acid

CAS No:1261989-97-2

MF:C₁₁H₇NO₃S

MW:233.243181467056

MDL:MFCD18317155

CID:5216862

Update Time:2026-03-06

3-(5-Formylthiophen-2-YL)picolinic acid Chemical and Physical Properties

Names and Identifiers

- 3-(5-FORMYLTHIOPHEN-2-YL)PICOLINIC ACID
- 3-(5-Formylthiophen-2-YL)picolinic acid
- MDL： MFCD18317155
- Inchi： 1S/C11H7NO3S/c13-6-7-3-4-9(16-7)8-2-1-5-12-10(8)11(14)15/h1-6H,(H,14,15)
- InChI Key： NXBFDJTXVHPZBD-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC=C1C1=CC=CN=C1C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 284
XLogP3: 1.9
Topological Polar Surface Area: 95.5

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB323685-5 g	3-(5-Formylthiophen-2-yl)picolinic acid, 95%; .	1261989-97-2	95%	5g	€1159.00	2023-04-26
abcr	AB323685-5g	3-(5-Formylthiophen-2-yl)picolinic acid, 95%; .	1261989-97-2	95%	5g	€1159.00	2025-03-19